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Compound of Interest

Compound Name: 9C-SCC-10

Cat. No.: B15578376

Disclaimer: A specific Safety Data Sheet (SDS) for 9C-SCC-10 could not be located in the
public domain. The following information is based on general safety protocols for ionizable
cationic lipids and nanoparticle waste. It is imperative to obtain the official SDS from the
manufacturer or supplier for detailed and specific handling and disposal instructions. This
document provides general guidance and should not be substituted for a substance-specific
SDS.

9C-SCC-10 is identified as a crown-like biodegradable ionizable cationic lipid used in the
formulation of lipid nanoparticles (LNPs) for research purposes, specifically for mRNA delivery.
As with any chemical substance, especially those used in nanoparticle formulations, proper
disposal is crucial to ensure laboratory safety and environmental protection. All waste
contaminated with 9C-SCC-10 should be treated as hazardous waste.

General Disposal Principles for lonizable Lipids and
Nanoparticle Waste

Due to their unique properties, materials contaminated with nanoparticles and cationic lipids
require careful handling and disposal to prevent unintended exposure and environmental
release. The primary principle is to contain all waste materials at the source and dispose of
them through a certified hazardous waste management program.

Key Handling and Disposal Steps:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15578376?utm_src=pdf-interest
https://www.benchchem.com/product/b15578376?utm_src=pdf-body
https://www.benchchem.com/product/b15578376?utm_src=pdf-body
https://www.benchchem.com/product/b15578376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Segregation: All waste contaminated with 9C-SCC-10, including personal protective
equipment (PPE), labware (e.qg., pipette tips, tubes), and solutions, must be segregated from
general laboratory waste.

Containment:

o Solid Waste: Contaminated solid waste such as gloves, wipes, and disposable lab coats
should be collected in designated, clearly labeled, leak-proof containers. For added safety,
double-bagging is recommended.

o Liquid Waste: Liquid waste containing 9C-SCC-10 should be collected in rigid, leak-proof,
and chemically compatible containers. These containers must be clearly labeled as
hazardous waste and specify the contents.

o Sharps: Contaminated sharps (needles, scalpels, etc.) must be disposed of in designated,
puncture-resistant sharps containers.

Decontamination: All non-disposable equipment and surfaces that come into contact with
9C-SCC-10 should be thoroughly decontaminated. The effectiveness of cleaning procedures
for lipid nanoparticles can be challenging due to their poor water solubility. The use of a
formulated alkaline detergent may be more effective than sodium hydroxide or alcohol-based
solutions.

Final Disposal: All contained hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. Do not dispose of this material down the drain or in regular trash.

Quantitative Data for Nanoparticle Waste
Containment

The following table summarizes general specifications for containers used for nanopatrticle-
contaminated waste, based on established safety protocols.
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Waste Type Container Specification Recommended Practice

o ) Double-bagging is
) Leak-proof, rigid container or
Solid Waste ) ) recommended for enhanced
plastic bag (= 2 mil)

safety.
Rigid, leak-proof, and Ensure the container is
Liquid Waste chemically compatible securely capped to prevent
container leaks.

Puncture-resistant, sealable i ]
Sharps Waste ] Do not overfill the container.
sharps container

Experimental Protocol: General Disposal of 9C-SCC-
10 Contaminated Waste

Objective: To safely collect and prepare for disposal all waste materials contaminated with 9C-
SCC-10.

Materials:
o Designated hazardous waste containers (for solid, liquid, and sharps waste)
e Hazardous waste labels

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.
Procedure:

o Wear Appropriate PPE: Before handling any waste, ensure you are wearing the necessary
PPE.

e Segregate at the Source: Immediately place any item that has come into contact with 9C-
SCC-10 into the appropriate hazardous waste container.

e Solid Waste Collection:
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o Place all contaminated solid items (gloves, pipette tips, wipes, etc.) into a designated,
leak-proof container lined with a heavy-duty plastic bag (at least 2 mil thick).

o Once the container is full, securely seal the bag and the container lid.

e Liquid Waste Collection:

o Carefully pour all liquid waste containing 9C-SCC-10 into a designated, rigid, and
chemically compatible container.

o Ensure the container is tightly sealed to prevent spills or evaporation.
e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and list the full chemical name:
((((3,3',3"-(1,4,7-triazonane-1,4,7-triyl)tris(propanoyl))tris(oxy))tris(ethane-2,1-
diyl)tris(disulfanediyl))tris(ethane-2,1-diyl) tris(3-(decylthio)-2-methylpropanoate)) and any
other components in the waste stream.

o Include the date and your contact information on the label.

o Storage: Store the sealed and labeled waste containers in a designated, secure area, away
from general laboratory traffic, until they are collected by your institution's EHS personnel or
a certified waste management company.

Disposal Workflow Diagram
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Caption: General workflow for the proper disposal of 9C-SCC-10 contaminated waste.

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for 9C-SCC-
10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578376#9c-scc-10-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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